Lanthanum ethylsulfate

Specification

• CAS No.: 1070-79-7
• Molecular Formula: C6H15LaO12S3
• Molecular Weight: 514.3 g/mol
• IUPAC Name: ethyl sulfate;lanthanum(3+)
• Standard InChI: InChI=1S/3C2H6O4S.La/c3*1-2-6-7(3,4)5;/h3*2H2,1H3,(H,3,4,5);/q;;;+3/p-3
• Standard InChI Key: ZOIQVLFCKCVMMS-UHFFFAOYSA-K
• SMILES: CCOS(=O)(=O)[O-].CCOS(=O)(=O)[O-].CCOS(=O)(=O)[O-].[La+3]
• Canonical SMILES: CCOS(=O)(=O)[O-].CCOS(=O)(=O)[O-].CCOS(=O)(=O)[O-].[La+3]

Introduction

Fundamental Characteristics of Lanthanum Ethylsulfate

Chemical Structure and Composition

Lanthanum ethylsulfate, also known as lanthanum tris(ethyl sulfate), has the chemical formula C₆H₁₅LaO₁₂S₃. The compound consists of a central lanthanum(III) ion coordinated with three ethyl sulfate ligands. The molecular structure features a trivalent lanthanum ion surrounded by oxygen atoms from the sulfate groups, creating a complex coordination environment.

The molecular weight of lanthanum ethylsulfate is 514.3 g/mol, with the compound containing 12 hydrogen bond acceptor sites and no hydrogen bond donor sites. The compound has 3 rotatable bonds and an exact mass of 513.878927 Da.

Physical Properties

Lanthanum ethylsulfate typically exists as a crystalline solid with specific structural characteristics that make it suitable for hosting other rare-earth ions. The compound crystallizes in a hexagonal crystal system, which provides a well-defined environment for studying the behavior of doped ions. This crystalline structure allows for precise orientation of samples in magnetic fields, facilitating detailed spectroscopic and magnetic resonance studies.

Historical Context in Rare-Earth Research

Lanthanum ethylsulfate has historically served as an important host material for studying the paramagnetic properties of rare-earth ions. Its use in fundamental research dates back several decades, with significant investigations conducted in the 1960s and 1970s. The compound's well-characterized crystal structure made it an ideal matrix for early studies of electron paramagnetic resonance and nuclear magnetic relaxation phenomena in diluted rare-earth systems.

Synthesis and Preparation Methods

Crystal Growth Techniques

For research applications requiring high-quality single crystals, lanthanum ethylsulfate crystals are commonly grown using controlled evaporation or cooling crystallization methods. The growth of single crystals is particularly important for spectroscopic and magnetic resonance studies, where crystal orientation and purity significantly impact the quality of experimental results.

Spectroscopic and Magnetic Properties

Electron Paramagnetic Resonance Studies

Lanthanum ethylsulfate has been extensively studied as a host material for electron paramagnetic resonance (EPR) investigations. When doped with paramagnetic rare-earth ions, the compound provides a well-defined crystalline environment that allows for detailed analysis of electron spin phenomena. For instance, cerium-doped lanthanum ethylsulfate has been studied using EPR, revealing g-values of g‖ = 0.995 and g⊥ = 2.185 in the ground state.

The compound has been particularly valuable for studying the EPR properties of various lanthanide ions. These studies have provided fundamental insights into the electronic structure and magnetic behavior of rare-earth elements in crystalline environments.

Spin-Lattice Relaxation Time Measurements

Research on erbium-doped lanthanum ethylsulfate has revealed important information about spin-lattice relaxation times. As reported by Viswanathan and Kaelin, the spin-lattice relaxation time (T₁) of Er³⁺-doped lanthanum ethylsulfate was measured in the temperature range of 1.1-3.7 K for three different concentrations: 0.2%, 10%, and 100%.

The measurements, conducted using a 3-cm electron paramagnetic resonance spectrometer with pulse-saturation technique, indicated a phonon-limited process (T₁ ∝ T⁻¹) at temperatures below 2.4 K, and an Orbach process at higher temperatures. The experimental data could be fitted to a curve of the form T₁⁻¹ = AT + B exp(-Δ/kT), where the parameter A increases from 2.5/second for 0.2% concentration to 22/second for 100% concentration.

Proton Relaxation Studies

Valeev, Skrebnev, and Aukhadeev conducted investigations on proton relaxation in lanthanum ethylsulfate doped with various rare-earth ions including Ho³⁺, Er³⁺, Tb³⁺, and Dy³⁺. Using a pulsed spectrometer operating at 13.4 MHz, they examined the relaxation behavior in the temperature range of 1.5-30 K.

Their results indicated that no heating of the reservoir of impurity dipole-dipole interactions was observed in their samples. Interestingly, electron-nuclear cross relaxation was specifically observed in the case of Tb³⁺ ions in lanthanum ethylsulfate. The researchers interpreted these results within the framework of spin diffusion theory.

Paramagnetic Resonance of Trivalent Ions

Stapleton and Jeffries observed paramagnetic resonance absorption at 3-cm wavelengths for trivalent Pm¹⁴⁷ in a single crystal of lanthanum ethylsulfate at 4.2 K. The observed spectra corresponded to eight hyperfine structure transitions of a system described by specific spin Hamiltonian parameters.

The line shapes exhibited an asymmetry typical of non-Kramers doublets and became unobservable after a few days, presumably due to broadening from radiation damage to the crystal. The experimental value of certain parameters was found to be in reasonable agreement with that predicted from crystal field theory.

Comparative Analysis of Lanthanum Ethylsulfate and Related Compounds

Comparison with Other Lanthanum Compounds

Lanthanum ethylsulfate can be compared with other lanthanum compounds such as lanthanum sulfate (La₂(SO₄)₃). While lanthanum sulfate forms various hydrates (most commonly the nonahydrate) and serves as an intermediate in producing lanthanum from its ores, lanthanum ethylsulfate has been primarily utilized for its well-defined crystal structure in spectroscopic and magnetic studies.

Unlike lanthanum sulfate, which decomposes to lanthanum oxide at elevated temperatures, lanthanum ethylsulfate has been valued for its stability under experimental conditions used in electron paramagnetic resonance and nuclear magnetic resonance studies.

Relaxation Time Comparison Among Lanthanide-Doped Systems

The electron spin relaxation properties of various lanthanide ions in lanthanum ethylsulfate host matrix show distinct differences that correlate with their electronic configurations. Table 1 summarizes the spin-lattice relaxation times (T₁) for different lanthanide ions doped in lanthanum ethylsulfate and similar host materials at 4.2 K.

Table 1: Spin-Lattice Relaxation Times for Various Lanthanide Ions in Host Matrices at 4.2 K

Lanthanide Ion	Electronic Configuration	T₁ at 4.2 K (μs)	Host Material	Measurement Method
Ce³⁺	4f¹	400	H₂O/EtOH	Inversion Recovery
Nd³⁺	4f³	790	H₂O/EtOH	Inversion Recovery
Sm³⁺	4f⁵	300	H₂O/EtOH	Inversion Recovery
Er³⁺	4f¹¹	60	Lanthanum ethylsulfate	Saturation Recovery

This data demonstrates the significant variation in relaxation behavior depending on the electronic structure of the dopant ion and highlights the utility of lanthanum ethylsulfate as a host matrix for such studies.

Applications in Scientific Research

Use as Host Material for Rare-Earth Studies

Lanthanum ethylsulfate has been extensively utilized as a host material for investigating the electronic, magnetic, and optical properties of rare-earth ions. The well-defined crystal structure provides a consistent environment for systematic studies of different lanthanide elements. This application has been particularly valuable for fundamental research in solid-state physics and quantum mechanics.

Future Research Perspectives

Advanced Spectroscopic Investigations

Future research on lanthanum ethylsulfate might focus on advanced spectroscopic techniques to further elucidate the electronic structure and dynamics of doped systems. Modern pulsed EPR methods, high-field nuclear magnetic resonance, and time-resolved optical spectroscopy could provide deeper insights into electron-nuclear coupling and relaxation mechanisms.